Cas no 339026-76-5 (Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)-)

• Product Name: Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)-
• CAS No: 339026-76-5
• MF: C₂₂H₁₈N₂S
• MW: 342.456723690033
• CID: 5270606
• Update Time: 2026-03-09

Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)-

• Inchi： 1S/C22H18N2S/c1-16-11-13-18(14-12-16)25-22-20-10-6-5-9-19(20)21(23-24-22)15-17-7-3-2-4-8-17/h2-14H,15H2,1H3
• InChI Key： UOTZJZYNWWBLMX-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=C(C)C=C2)C2=C(C=CC=C2)C(CC2=CC=CC=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)-

Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- (CAS No. 339026-76-5): A Comprehensive Overview

Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- (CAS No. 339026-76-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-[(4-methylphenyl)thio]-4-(phenylmethyl)phthalazine, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

The chemical structure of Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- is composed of a phthalazine core with a thioether group and a benzyl substituent. The phthalazine moiety is a bicyclic heterocyclic compound with a fused benzene and pyridine ring, which confers it with various electronic and steric properties. The thioether group, specifically the (4-methylphenyl)thio substituent, introduces additional functionality and reactivity to the molecule. The (phenylmethyl) or benzyl group further enhances the compound's solubility and stability in different solvents.

The synthesis of 1-[(4-methylphenyl)thio]-4-(phenylmethyl)phthalazine typically involves multi-step reactions, starting from readily available starting materials. One common approach is to react phthalic anhydride with an appropriate amine to form the phthalazine core. Subsequent functionalization steps, such as thiolation and benzylation, are then performed to introduce the desired substituents. Recent advancements in synthetic methods have focused on improving the efficiency and selectivity of these reactions, often employing catalysts and mild reaction conditions to minimize side products and enhance yield.

In terms of biological properties, Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, research published in the *Journal of Medicinal Chemistry* has reported that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

The pharmacological profile of 1-[(4-methylphenyl)thio]-4-(phenylmethyl)phthalazine has been further explored through in vitro and in vivo experiments. In vitro studies using cell lines have shown that the compound can effectively inhibit the growth of cancer cells by disrupting key signaling pathways. In vivo studies using animal models have also provided encouraging results, demonstrating that the compound can reduce tumor size and improve survival rates without significant toxicity. These findings suggest that Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- has potential therapeutic applications in oncology.

Recent research has also focused on understanding the mechanism of action of 1-[(4-methylphenyl)thio]-4-(phenylmethyl)phthalazine at the molecular level. Studies using techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how the compound interacts with its target proteins. These structural insights are crucial for optimizing the compound's potency and selectivity through rational drug design approaches.

In conclusion, Phthalazine, 1-[(4-methylphenyl)thio]-4-(phenylmethyl)- (CAS No. 339026-76-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.